Cas no 40814-21-9 (Acetic acid,2-(heptylthio)-, ethyl ester)

• Product Name: Acetic acid,2-(heptylthio)-, ethyl ester
• CAS No: 40814-21-9
• MF: C₁₁H₂₂O₂S
• MW: 218.356182575226
• CID: 332950
• PubChem ID: 350359
• Update Time: 2025-04-19

Acetic acid,2-(heptylthio)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,2-(heptylthio)-, ethyl ester
• (Heptylthio)acetic acid ethyl ester
• ethyl 2-heptylsulfanylacetate
• AC1L6W3W
• Acetic acid, (heptylthio)-, ethyl ester
• Ethyl (heptylthio)acetate
• Ethyl-2-S-n-Heptylmercaptoacetat
• heptylmercapto-acetic acid ethyl ester
• Heptylmercapto-essigsaeure-aethylester
• Heptylthioglycolsaeure-ethylester
• NSC509536
• DTXSID80325521
• CXYFAPWYLWMPID-UHFFFAOYSA-N
• Ethyl (heptylsulfanyl)acetate #
• NSC-509536
• 40814-21-9

• Inchi： 1S/C11H22O2S/c1-3-5-6-7-8-9-14-10-11(12)13-4-2/h3-10H2,1-2H3
• InChI Key： CXYFAPWYLWMPID-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)CCCCCCC

Computed Properties

• Exact Mass: 218.13416
• Monoisotopic Mass: 218.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 10
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• Density: 0.959
• Boiling Point: 280.9°C at 760 mmHg
• Flash Point: 115.6°C
• Refractive Index: 1.463
• PSA: 26.3
• LogP: 3.25310